[(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid

• IUPAC Name: 2-(4,6,7-trimethylquinazolin-2-yl)sulfanylacetic acid
• InChI: InChI=1S/C13H14N2O2S/c1-7-4-10-9(3)14-13(18-6-12(16)17)15-11(10)5-8(7)2/h4-5H,6H2,1-3H3,(H,16,17)
• InChI Key: QIXHXAXUUMNWCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1C)SCC(=O)O)C
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

[(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid, also known as TQAA, is a chemical compound with potential therapeutic applications. It belongs to the class of quinazoline derivatives and has been studied extensively for its pharmacological properties. TQAA is a thioester derivative of 2-aminobenzamide and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid is not fully understood. However, studies have shown that [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid can induce apoptosis in cancer cells by activating the caspase pathway. It has also been found to inhibit the growth of tumors by suppressing the expression of various oncogenes. [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. It has also been found to exhibit antioxidant properties by scavenging free radicals.
Biochemical and Physiological Effects:
[(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit the growth of tumors. [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has been found to possess anti-inflammatory properties and can reduce inflammation in animal models. It has also been found to exhibit antioxidant properties and can scavenge free radicals. [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has been found to be non-toxic and has not shown any adverse effects in animal models.

Advantages and Limitations for Lab Experiments

[(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has several advantages for lab experiments. It is a stable compound and can be easily synthesized. [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has been found to be non-toxic and has not shown any adverse effects in animal models. However, there are some limitations to using [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid in lab experiments. The mechanism of action of [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid is not fully understood, and further research is needed to elucidate its pharmacological properties. [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has also not been extensively studied in human clinical trials, and its safety and efficacy in humans are not known.

Future Directions

There are several future directions for the research on [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid. Further studies are needed to elucidate the mechanism of action of [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid and its pharmacological properties. [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has shown potential as a therapeutic agent for cancer, inflammation, and oxidative stress, and further studies are needed to explore its efficacy in these areas. [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid can also be used as a lead compound for the development of new drugs with improved pharmacological properties. Further research is also needed to investigate the safety and efficacy of [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid in human clinical trials.

Synthesis Methods

The synthesis of [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid involves the reaction of 2-aminobenzamide with 2-chloro-3-methylquinazolin-4(3H)-one in the presence of sodium hydride and dimethylformamide. The resulting product is then treated with thioglycolic acid to obtain [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid. The synthesis process has been described in detail in various research papers.

Scientific Research Applications

[(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant properties. Studies have shown that [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid can induce apoptosis in cancer cells and inhibit the growth of tumors. It has also been found to possess anti-inflammatory properties and can reduce inflammation in animal models. [(4,6,7-trimethyl-2-quinazolinyl)thio]acetic acid has been found to exhibit antioxidant properties and can scavenge free radicals.